Cas no 2172091-13-1 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid
• CAS No: 2172091-13-1
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6415252
• PubChem ID: 165561245
• Update Time: 2025-11-01

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid
• EN300-1476319
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}heptanoic acid
• 2172091-13-1

• Inchi： 1S/C26H27N3O5S/c1-2-3-8-16(13-23(30)31)28-24(32)22-14-27-25(35-22)29-26(33)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,2-3,8,13,15H2,1H3,(H,28,32)(H,30,31)(H,27,29,33)
• InChI Key： DGPLLOTXDGMGBL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC(CC(=O)O)CCCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid

Compound CAS No. 2172091-13-1: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic Acid

The compound with CAS No. 2172091-13-1, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}heptanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a thiazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a heptanoic acid chain. The combination of these structural elements makes it a versatile molecule with applications in drug discovery, materials science, and biochemistry.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The Fmoc group, a well-known protecting group in peptide synthesis, adds stability and functionality to the molecule. This makes the compound particularly useful in the development of bioactive agents, such as inhibitors for enzymes or receptors involved in diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including coupling reactions and protecting group strategies. Researchers have optimized the synthesis to achieve high yields and purity, ensuring its suitability for advanced applications. The molecule's structure allows for further functionalization, enabling the creation of derivatives with enhanced properties tailored to specific research needs.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable conjugates with biomolecules. Additionally, its thiazole ring contributes to its aromatic stability, making it a valuable component in the design of novel materials with unique electronic properties. Recent advancements in computational chemistry have also facilitated the study of this compound's interactions at the molecular level, providing insights into its potential roles in biological systems.

Moreover, the integration of the heptanoic acid chain into the molecule enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. This feature has led to investigations into its use as a scaffold for creating peptide-based drugs with improved pharmacokinetic profiles.

In conclusion, the compound CAS No. 2172091-13-1 represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups position it as a key player in modern research efforts aimed at developing innovative solutions in medicine and materials science.